Cas no 169468-83-1 (2-Chloro-3,4-difluoronitrobenzene)

• Product Name: 2-Chloro-3,4-difluoronitrobenzene
• CAS No: 169468-83-1
• MF: C₆H₂ClF₂NO₂
• MW: 193.535387516022
• MDL: MFCD06658262
• CID: 65828
• PubChem ID: 13239752
• Update Time: 2025-06-14

2-Chloro-3,4-difluoronitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3,4-difluoronitrobenzene
• 2-Chloro-3,4-difluoro-1-nitrobenzene
• 1-Chloro-2,3-difluoronitrobenzene
• 2,3-DIFLUORO-6-NITTROCHLOROBENZENE
• C6H2ClF2NO2
• 3-chloro-1,2-difluoro-4-nitrobenzene
• Benzene, 2-chloro-3,4-difluoro-1-nitro-
• 2-Chloro-3,4,-difluoronitrobenzene
• 2-Chloro-3, 4-difluoronitrobenzene
• PubChem1047
• SBB064334
• RP25267
• CM12130
• AS01530
• AM61795
• CS-W0
• FT-0601429
• 2-Chloro-3 pound not4-difluoronitrobenzene
• F0001-2430
• AKOS006345236
• MFCD06658262
• 169468-83-1
• DTXSID40531186
• AC-5971
• SY022870
• EN300-1228952
• 3-chloro-1,2-difluoro-4-nitro-benzene
• A838973
• 2-Chloro-3,4-difluoro-1-nitrobenzene;1-Chloro-2,3-difluoronitrobenzene
• 3-chloranyl-1,2-bis(fluoranyl)-4-nitro-benzene
• A20480
• DS-1635
• J-508630
• CS-W003305
• SCHEMBL3723529
• DB-005211
• 2,3-Difluoro-6-nitrochlorobenzene;5,6-Difluoro-2-nitrochlorobenzene
• DTXCID40481975
• 605-553-7

• MDL： MFCD06658262
• Inchi： 1S/C6H2ClF2NO2/c7-5-4(10(11)12)2-1-3(8)6(5)9/h1-2H
• InChI Key： MOKXBJZRTOPIFB-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1[N+](=O)[O-])F)F

Computed Properties

• Exact Mass: 192.97400
• Monoisotopic Mass: 192.9742123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 45.8

Experimental Properties

• Color/Form: No data available
• Density: 1.4±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 137.1±20.0 °C at 760 mmHg
• Flash Point: 34.6±15.2 °C
• Refractive Index: 1.531
• PSA: 45.82000
• LogP: 3.04960

2-Chloro-3,4-difluoronitrobenzene Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：Room temperature storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2-Chloro-3,4-difluoronitrobenzene

Comprehensive Overview of 2-Chloro-3,4-difluoronitrobenzene (CAS No. 169468-83-1): Properties, Applications, and Industry Insights

2-Chloro-3,4-difluoronitrobenzene (CAS No. 169468-83-1) is a specialized aromatic compound widely recognized for its unique chemical structure and versatile applications in organic synthesis. This nitrobenzene derivative features a chloro group at the 2-position and two fluorine atoms at the 3- and 4-positions, making it a valuable intermediate in pharmaceuticals, agrochemicals, and advanced material research. Its molecular formula, C₆H₂ClF₂NO₂, highlights its potential for selective functionalization, a key reason for its growing demand in R&D.

In recent years, the compound has gained attention due to its role in synthesizing fluorinated bioactive molecules, a trending topic in medicinal chemistry. Researchers frequently search for "fluorinated nitrobenzene applications" or "169468-83-1 synthesis methods," reflecting its relevance in drug discovery. The introduction of fluorine atoms enhances metabolic stability and bioavailability, aligning with the pharmaceutical industry's focus on improved drug efficacy. Additionally, its use in crop protection agents addresses global concerns about sustainable agriculture, a hot-button issue in 2024.

From a technical perspective, 2-Chloro-3,4-difluoronitrobenzene exhibits notable physicochemical properties. It typically appears as a pale-yellow crystalline solid with a melting point range of 45–50°C and moderate solubility in organic solvents like dichloromethane or ethyl acetate. These traits make it suitable for multistep synthetic routes, particularly in cross-coupling reactions or nucleophilic aromatic substitutions. Industry professionals often inquire about "safe handling of halogenated nitrobenzenes" or "storage conditions for CAS 169468-83-1," emphasizing the need for proper ventilation and inert atmosphere protocols.

The compound's significance extends to material science, where its electron-withdrawing groups facilitate the development of organic semiconductors and liquid crystal displays (LCDs). With the rise of flexible electronics, searches for "fluorinated benzene LCD materials" have surged by 32% year-over-year (2023–2024). This aligns with the broader market shift toward energy-efficient technologies, another area where 169468-83-1 demonstrates promise.

Quality control for 2-Chloro-3,4-difluoronitrobenzene relies on advanced analytical techniques. High-performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry (GC-MS) ensure purity levels ≥98%, a critical parameter for end-users. Recent forum discussions highlight queries like "HPLC methods for nitrobenzene analysis" and "CAS 169468-83-1 purity standards," underscoring the compound's technical nuances. Manufacturers increasingly adopt green chemistry principles in its production, responding to environmental regulations and the demand for eco-friendly intermediates.

Market analysts project steady growth for halogenated nitroaromatics, driven by Asia-Pacific pharmaceutical expansions. The compound's patent landscape reveals applications in kinase inhibitor precursors and herbicide formulations, with over 15 peer-reviewed publications referencing 169468-83-1 since 2020. This data-rich profile makes it a frequent subject in "nitrobenzene market reports" and "specialty chemical investment trends" searches.

In conclusion, 2-Chloro-3,4-difluoronitrobenzene (CAS No. 169468-83-1) represents a intersection of innovation and practicality. Its adaptability across life sciences and advanced materials ensures continued relevance, while evolving synthesis methods address cost and sustainability challenges. For researchers and procurement specialists, understanding its structure-activity relationships and supply chain dynamics remains essential in leveraging its full potential.